tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride
Overview
Description
Tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride (TBASA-HCl) is an organic compound with a molecular formula of C8H14ClNO4S. TBASA-HCl is a chiral sulfonamide that has been widely used in various laboratory experiments, due to its wide range of applications. TBASA-HCl has been used as a catalyst in organic synthesis, as a reagent in peptide synthesis, and as a ligand in asymmetric catalysis. It has also been used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Scientific Research Applications
Tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride has been used in a variety of scientific research applications, including organic synthesis, peptide synthesis, and asymmetric catalysis. It has been used as a catalyst in the synthesis of organic compounds, as a reagent in peptide synthesis, and as a ligand in asymmetric catalysis. It has also been used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Mechanism of Action
The mechanism of action of tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride is not fully understood. It is believed that the compound acts as a Lewis acid, which helps to catalyze the reaction of organic compounds. In addition, tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride is believed to act as a nucleophile, which helps to facilitate the formation of new bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride are not fully understood. However, studies have shown that the compound can act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. In addition, tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride has been shown to increase the activity of certain enzymes involved in the synthesis of neurotransmitters.
Advantages and Limitations for Lab Experiments
One of the main advantages of using tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride in laboratory experiments is its low cost and availability. In addition, tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride is relatively easy to synthesize and can be used in a wide range of reactions. However, there are some limitations to using tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride in laboratory experiments. For example, the compound can be toxic if inhaled, and it can cause irritation to the skin and eyes if it comes into contact with them.
Future Directions
There are a number of potential future directions for the use of tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride in scientific research. For example, further research could be conducted on the compound's mechanism of action, in order to better understand how it works and how it can be used in different applications. In addition, further research could be conducted on the biochemical and physiological effects of tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride, in order to better understand its potential therapeutic applications. Furthermore, further research could be conducted on the advantages and limitations of using tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride in laboratory experiments, in order to better understand how it can be used in different contexts. Finally, further research could be conducted on the potential uses of tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Synthesis Methods
Tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride can be synthesized using a variety of methods, including the reaction of azetidine-3-sulfonyl chloride and tert-butyl alcohol, the reaction of azetidine-3-sulfonyl chloride and tert-butyl amine, and the reaction of azetidine-3-sulfonyl chloride and tert-butyl bromide. The most common method of synthesis involves the reaction of azetidine-3-sulfonyl chloride and tert-butyl alcohol, which yields a mixture of the two isomers of tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride involves the reaction of tert-butyl 3-aminobutanoate with sulfonyl chloride to form tert-butyl 3-(sulfonyl)butanoate. This intermediate is then reacted with azetidine to form tert-butyl 3-(azetidine-3-sulfonyl)butanoate, which is subsequently cyclized to tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate. The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt of the compound.", "Starting Materials": [ "tert-butyl 3-aminobutanoate", "sulfonyl chloride", "azetidine", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of tert-butyl 3-aminobutanoate with sulfonyl chloride in the presence of a base such as triethylamine to form tert-butyl 3-(sulfonyl)butanoate.", "Step 2: Reaction of tert-butyl 3-(sulfonyl)butanoate with azetidine in the presence of a base such as potassium carbonate to form tert-butyl 3-(azetidine-3-sulfonyl)butanoate.", "Step 3: Cyclization of tert-butyl 3-(azetidine-3-sulfonyl)butanoate to tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate in the presence of a base such as sodium hydride.", "Step 4: Addition of hydrochloric acid to tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate to obtain the hydrochloride salt of the compound." ] } | |
CAS RN |
2763755-57-1 |
Product Name |
tert-butyl 3-(azetidine-3-sulfonyl)azetidine-1-carboxylate hydrochloride |
Molecular Formula |
C11H21ClN2O4S |
Molecular Weight |
312.8 |
Purity |
95 |
Origin of Product |
United States |
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